Cas no 407584-03-6 (Phosphonic acid,[(4-hydroxy-3-methoxy-5-methylphenyl)methyl]-, diethyl ester (9CI))

Phosphonic acid,[(4-hydroxy-3-methoxy-5-methylphenyl)methyl]-, diethyl ester (9CI) structure
407584-03-6 structure
Product Name:Phosphonic acid,[(4-hydroxy-3-methoxy-5-methylphenyl)methyl]-, diethyl ester (9CI)
CAS No:407584-03-6
MF:C13H21O5P
MW:288.276605367661
CID:326151
PubChem ID:57349790
Update Time:2025-04-19

Phosphonic acid,[(4-hydroxy-3-methoxy-5-methylphenyl)methyl]-, diethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,[(4-hydroxy-3-methoxy-5-methylphenyl)methyl]-, diethyl ester (9CI)
    • 4-(diethoxyphosphorylmethyl)-2-methoxy-6-methylphenol
    • DIETHYL(4-HYDROXY-3-METHOXY-5-METHYL-BENZYL)PHOSPHONATE
    • diethyl (4-hydroxy-3-methoxy-5-methylbenzyl)phosphonate
    • Diethyl (4-hydroxy-3-methoxy-5-methyl-benzyl)phosphonate
    • 407584-03-6
    • AKOS017343825
    • MFCD05663692
    • Diethyl [(4-hydroxy-3-methoxy-5-methylphenyl)methyl]phosphonate
    • DTXSID40721964
    • 4-(diethoxyphosphorylmethyl)-2-methoxy-6-methyl-phenol
    • VINIDERKQYVBHT-UHFFFAOYSA-N
    • Inchi: 1S/C13H21O5P/c1-5-17-19(15,18-6-2)9-11-7-10(3)13(14)12(8-11)16-4/h7-8,14H,5-6,9H2,1-4H3
    • InChI Key: VINIDERKQYVBHT-UHFFFAOYSA-N
    • SMILES: P(CC1C=C(C(=C(C)C=1)O)OC)(=O)(OCC)OCC

Computed Properties

  • Exact Mass: 288.11300
  • Monoisotopic Mass: 288.11266076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 65Ų

Experimental Properties

  • PSA: 74.80000
  • LogP: 3.47530
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